Cas no 1806420-47-2 (5-Nitro-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-Nitro-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806420-47-2
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4802108
• Update Time: 2023-08-17

5-Nitro-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)5-1-4(12(14)15)2-11-6(5)3-13/h1-2,13H,3H2
• InChI Key： XCTNGHDJAJRXCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CO)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9